Cas no 1803834-90-3 (1,2-Dibromo-3-difluoromethoxy-4-(trifluoromethoxy)benzene)

• Product Name: 1,2-Dibromo-3-difluoromethoxy-4-(trifluoromethoxy)benzene
• CAS No: 1803834-90-3
• MF: C₈H₃Br₂F₅O₂
• MW: 385.908238649368
• CID: 4972673
• Update Time: 2025-06-27

1,2-Dibromo-3-difluoromethoxy-4-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Dibromo-3-difluoromethoxy-4-(trifluoromethoxy)benzene

• Inchi： 1S/C8H3Br2F5O2/c9-3-1-2-4(17-8(13,14)15)6(5(3)10)16-7(11)12/h1-2,7H
• InChI Key： VSRYONDSEHILBI-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1OC(F)F)OC(F)(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 251
• XLogP3: 5.4
• Topological Polar Surface Area: 18.5

Additional information on 1,2-Dibromo-3-difluoromethoxy-4-(trifluoromethoxy)benzene

1,2-Dibromo-3-difluoromethoxy-4-(trifluoromethoxy)benzene: A Comprehensive Overview

1,2-Dibromo-3-difluoromethoxy-4-(trifluoromethoxy)benzene (CAS No. 1803834-90-3) is a multifunctional compound with a unique combination of bromine and fluorine substituents. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. The presence of bromine and fluorine atoms imparts distinct chemical and physical properties, making it a valuable intermediate in the development of novel compounds.

The molecular structure of 1,2-Dibromo-3-difluoromethoxy-4-(trifluoromethoxy)benzene is characterized by the presence of two bromine atoms at the 1 and 2 positions, a difluoromethoxy group at the 3 position, and a trifluoromethoxy group at the 4 position. This arrangement provides a high degree of functionalization and reactivity, which can be harnessed for various synthetic transformations. The bromine atoms are particularly useful as leaving groups in substitution reactions, while the fluorine-containing groups contribute to the compound's stability and electronic properties.

In the context of pharmaceutical research, 1,2-Dibromo-3-difluoromethoxy-4-(trifluoromethoxy)benzene has shown promise as an intermediate in the synthesis of bioactive molecules. Recent studies have explored its use in the development of new drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives from this compound that exhibited potent antiviral activity against several strains of influenza virus. The unique combination of bromine and fluorine substituents was found to enhance the binding affinity and selectivity of these derivatives towards their target proteins.

Beyond pharmaceutical applications, 1,2-Dibromo-3-difluoromethoxy-4-(trifluoromethoxy)benzene has also been investigated for its potential in materials science. The high degree of functionalization and the presence of fluorinated groups make it an attractive candidate for the development of advanced materials with enhanced properties. Research published in Advanced Materials highlighted the use of this compound as a precursor for the synthesis of fluorinated polymers with improved thermal stability and mechanical strength. These polymers have potential applications in areas such as electronics, coatings, and adhesives.

The synthetic versatility of 1,2-Dibromo-3-difluoromethoxy-4-(trifluoromethoxy)benzene has also been explored in organic synthesis. A study published in Tetrahedron Letters described an efficient method for the preparation of this compound using a one-pot multistep reaction sequence. The method involves sequential halogenation and methylation steps, providing a scalable route for its production. This synthetic approach has been adopted by several research groups to access a wide range of substituted benzene derivatives with diverse functional groups.

In addition to its synthetic utility, 1,2-Dibromo-3-difluoromethoxy-4-(trifluoromethoxy)benzene has been studied for its environmental impact. While brominated and fluorinated compounds can pose environmental concerns due to their persistence and potential toxicity, recent research has focused on developing strategies to minimize their ecological footprint. A study published in Environmental Science & Technology evaluated the biodegradability and ecotoxicity of this compound under various environmental conditions. The results indicated that while it is relatively stable under standard conditions, it can be effectively degraded by certain microbial communities under anaerobic conditions.

The future prospects for 1,2-Dibromo-3-difluoromethoxy-4-(trifluoromethoxy)benzene are promising across multiple domains. Ongoing research continues to uncover new applications and improve our understanding of its properties and behavior. As synthetic methods become more refined and environmentally friendly, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.